Cas no 489471-57-0 (3-(imidazole-1-sulfonyl)-1-methyl-3h-imidazol-1-ium triflate)

• Product Name: 3-(imidazole-1-sulfonyl)-1-methyl-3h-imidazol-1-ium triflate
• CAS No: 489471-57-0
• MF: C₈H₉F₃N₄O₅S₂
• MW: 362.306069135666
• MDL: MFCD09037915
• CID: 932169
• PubChem ID: 11728149
• Update Time: 2025-04-19

3-(imidazole-1-sulfonyl)-1-methyl-3h-imidazol-1-ium triflate Chemical and Physical Properties

Names and Identifiers

• 3-(imidazole-1-sulfonyl)-1-methyl-3h-imidazol-1-ium triflate
• 1-(1H-IMIDAZOLE-1-SULFONYL)-3-METHYL-1H-IMIDAZOL-3-IUM TRIFLUOROMETHANESULFONIC ACID
• 1-imidazol-1-ylsulfonyl-3-methylimidazol-3-ium,trifluoromethanesulfonate
• trifluoromethanesulfonate, 1-imidazol-1-ylsulfonyl-3-methylimidazol-3-ium
• 489471-57-0
• AKOS025394703
• DTXSID40471215
• 1-((1H-Imidazol-1-yl)sulfonyl)-3-methyl-1H-imidazol-3-iumtrifluoromethanesulfonate
• 1-(1H-imidazol-1-ylsulfonyl)-3-methyl-1H-imidazol-3-ium triflate
• 1-imidazol-1-ylsulfonyl-3-methylimidazol-3-ium;trifluoromethanesulfonate
• AB2878
• DB-225458
• SCHEMBL1001601
• 1-(1H-imidazol-1-ylsulfonyl)-3-methyl-1H-imidazol-3-ium trifluoromethanesulfonate
• 3-(IMIDAZOLE-1-SULFONYL)-1-METHYLIMIDAZOL-1-IUM TRIFLATE
• MFCD09037915
• 1-((1H-Imidazol-1-yl)sulfonyl)-3-methyl-1H-imidazol-3-ium trifluoromethanesulfonate

• MDL： MFCD09037915
• Inchi： 1S/C7H9N4O2S.CHF3O3S/c1-9-4-5-11(7-9)14(12,13)10-3-2-8-6-10;2-1(3,4)8(5,6)7/h2-7H,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： WNPFDMGMNSMOMD-UHFFFAOYSA-M
• SMILES： S(N1C=NC=C1)(N1C=C[N+](C)=C1)(=O)=O.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 361.99700
• Monoisotopic Mass: 361.99664623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 134.73000
• LogP: 1.36330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles 1-sulfamoyl-1,2,3-triazoles